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Compound of Interest

Compound Name: Methyl-1-etiocholenolol

CAS No.: 13974-35-1

Cat. No.: B12717395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl-1-etiocholenolol is a synthetic anabolic-androgenic steroid (AAS) that has garnered

interest within the scientific and drug development communities. Structurally, it is a derivative of

androstane. In practical application, it is recognized primarily as a prohormone, or a precursor,

to the potent synthetic androgen, Methyl-1-testosterone (M1T). The biological activity and

metabolic fate of Methyl-1-etiocholenolol are therefore intrinsically linked to its conversion to

M1T. This guide provides a comprehensive overview of the chemical identity, biological activity,

metabolism, and analytical methodologies associated with Methyl-1-etiocholenolol and its

active metabolite.
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Identifier Value

Common Name Methyl-1-etiocholenolol

IUPAC Name
(3β,5α,17β)-17-methyl-androst-1-ene-3,17-

diol[1]

CAS Number 13974-35-1[1][2]

Molecular Formula C20H32O2[1][2]

Molecular Weight 304.5 g/mol [1][2]

Biological Activity and Mechanism of Action
The primary mechanism of action for Methyl-1-etiocholenolol is its metabolic conversion to

Methyl-1-testosterone (M1T), a potent agonist of the androgen receptor (AR).[3] M1T exhibits

both strong anabolic and androgenic effects.

Androgen Receptor Signaling Pathway
The androgenic effects of M1T are mediated through the canonical androgen receptor signaling

pathway. Upon entering the cell, M1T binds to the androgen receptor located in the cytoplasm.

This binding event triggers a conformational change in the receptor, leading to the dissociation

of heat shock proteins. The activated receptor-ligand complex then translocates to the nucleus,

where it dimerizes and binds to specific DNA sequences known as androgen response

elements (AREs) in the promoter regions of target genes. This binding initiates the transcription

of genes responsible for the anabolic and androgenic effects observed.
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Androgen Receptor Signaling Pathway for M1T.

Metabolism
Methyl-1-etiocholenolol itself is a prohormone and is metabolized to the active compound

Methyl-1-testosterone. M1T is resistant to metabolic degradation due to its 17α-methyl group,

which hinders hepatic breakdown.[1] Studies in both rats and humans have identified several

metabolites of M1T that are excreted in the urine.[3]

Identified Metabolites of Methyl-1-testosterone in Human and Rat Urine:[3]

Metabolite Found in

17α-methyl-5α-androst-1-ene-3α,17β-diol Human

17α-methyl-5α-androstane-3α,17β-diol Human, Rat

17-epimers of the above diols Human

17β-hydroxymethyl-17α-methyl-18-nor-5α-

androsta-1,13-dien-3-one
Human

17-epimer of the above Human

A hydroxylated metabolite of M1T Rat
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Experimental Protocols
Synthesis of Methyl-1-etiocholenolol
While specific industrial synthesis protocols are proprietary, a potential laboratory synthesis can

be inferred from general steroid chemistry principles. A plausible route starts from a

commercially available steroid precursor like etiocholanolone. The synthesis would likely

involve a multi-step process including:

Protection of the 3-hydroxyl group: To prevent unwanted side reactions.

Introduction of the 1-ene double bond: This can be achieved through various methods, such

as bromination followed by dehydrobromination.

Methylation at the 17-position: Typically accomplished using a Grignard reagent, such as

methylmagnesium bromide, which attacks the 17-keto group.

Deprotection of the 3-hydroxyl group: Removal of the protecting group to yield the final diol

product.

In Vitro Androgen Receptor Transactivation Assay
(Yeast-Based)
This assay is used to determine the androgenic potential of a compound by measuring its

ability to activate the androgen receptor.

Objective: To assess the ability of Methyl-1-testosterone to activate the human androgen

receptor in a yeast-based reporter gene assay.

Methodology:

Yeast Strain: A genetically modified strain of Saccharomyces cerevisiae is used. This strain

co-expresses the human androgen receptor (hAR) and a reporter gene (e.g., lacZ, encoding

β-galactosidase) under the control of an androgen-responsive promoter.

Culture Preparation: A single colony of the yeast is used to inoculate a selective growth

medium. The culture is grown overnight at 30°C with shaking.
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Assay Plate Setup: The overnight culture is diluted to a specific optical density. Aliquots of

the diluted yeast culture are added to the wells of a 96-well microtiter plate.

Compound Exposure: Test compounds (e.g., Methyl-1-testosterone) and a reference

androgen (e.g., dihydrotestosterone) are dissolved in a suitable solvent (e.g., DMSO) and

added to the wells in a serial dilution. A solvent control is also included.

Incubation: The plate is incubated for 24-48 hours at 30°C to allow for receptor activation

and reporter gene expression.

Signal Detection: The activity of the reporter enzyme (e.g., β-galactosidase) is measured.

For a colorimetric assay, a substrate that produces a colored product upon cleavage by the

enzyme is added, and the absorbance is read using a microplate reader.

Data Analysis: The response is plotted against the compound concentration to generate a

dose-response curve, from which parameters like the EC50 (half-maximal effective

concentration) can be calculated.

In Vivo Hershberger Assay (Rat Model)
The Hershberger assay is a short-term in vivo screening test to evaluate the androgenic or anti-

androgenic properties of a substance.

Objective: To determine the androgenic and anabolic activity of Methyl-1-testosterone in a

castrated rat model.

Methodology:

Animal Model: Peripubertal male rats are castrated to remove the endogenous source of

androgens.

Acclimation and Dosing: Following a post-operative recovery period, the animals are

randomly assigned to treatment groups. The test compound is administered daily for 10

consecutive days, typically by oral gavage or subcutaneous injection. A vehicle control group

and a positive control group (treated with a reference androgen like testosterone propionate)

are included.
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Necropsy and Tissue Collection: Approximately 24 hours after the final dose, the animals are

euthanized. Five androgen-dependent tissues are carefully dissected and weighed: the

ventral prostate, seminal vesicles (including coagulating glands and fluids), levator ani-

bulbocavernosus muscle, Cowper's glands, and the glans penis.

Data Analysis: The weights of the androgen-dependent tissues from the treated groups are

compared to the vehicle control group using statistical analysis. A significant increase in

tissue weights indicates androgenic activity.
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Workflow for the Hershberger Assay.
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Quantitative Data
While the literature describes Methyl-1-testosterone as a potent androgen, specific quantitative

data for Methyl-1-etiocholenolol and M1T are not readily available in publicly accessible peer-

reviewed publications. The following table summarizes the qualitative findings.

Assay Compound Result

Yeast AR Transactivation Methyl-1-testosterone Potent androgenic activity

Hershberger Assay (rat) Methyl-1-testosterone

Dose-dependent increase in

prostate and levator ani

muscle weight

Conclusion
Methyl-1-etiocholenolol is a synthetic steroid that functions as a prohormone to the highly

potent androgen, Methyl-1-testosterone. Its biological effects are mediated through the

activation of the androgen receptor by M1T. While its potent anabolic and androgenic

properties have been demonstrated in preclinical models, a comprehensive set of quantitative

data on its potency, pharmacokinetics, and toxicology is not extensively documented in the

scientific literature. The experimental protocols described herein provide a framework for the

further characterization of this and related compounds. This guide serves as a foundational

resource for researchers and professionals in the field of drug development and steroid

biochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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